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Compound of Interest

Compound Name: 3-Nitro-2-(propan-2-yloxy)pyridine
CAS No.: 1211758-69-8
Cat. No.: B8025832
Get Quote
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Executive Summary

2-Isopropoxy-3-nitropyridine is a specialized heterocyclic building block used primarily in the
synthesis of pharmaceutical agents targeting kinase pathways (e.g., ALK, ROS1) and GPCRs.
It functions as a lipophilic scaffold intermediate, where the isopropoxy group provides steric
bulk and hydrophobic interaction potential, while the nitro group serves as a latent amine for
subsequent coupling reactions.

This guide details the technical specifications, validated synthesis protocols via Nucleophilic
Aromatic Substitution (SNAr), and downstream functionalization strategies for this compound.

Chemical Identity & Properties

While the unsubstituted core "2-isopropoxy-3-nitropyridine" is often synthesized in situ or on-
demand, it is derived from the widely available parent compound 2-chloro-3-nitropyridine.
Commercial variants often carry additional halogens (e.g., 6-chloro) to facilitate further
coupling.
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Property Specification
Chemical Name 2-(propan-2-yloxy)-3-nitropyridine
Parent Precursor CAS 5470-18-8 (2-Chloro-3-nitropyridine)

186413-77-4 (6-Chloro-2-isopropoxy-3-
nitropyridine)

Derivative CAS

Molecular Formula C8H10N203
Molecular Weight 182.18 g/mol
SMILES CC(C)Oclncccecl[OA]
Yellow crystalline solid or oil (depending on
Appearance . o
purity/substitution)
- Soluble in DCM, EtOAc, DMSO; sparingly
Solubility

soluble in water.[1][2]

Synthetic Pathway: Nucleophilic Aromatic
Substitution (SNAr)

The most robust method for generating 2-isopropoxy-3-nitropyridine is the SNAr displacement
of the chlorine atom in 2-chloro-3-nitropyridine by an isopropoxide nucleophile. The nitro group
at the C3 position is critical; it acts as an electron-withdrawing group (EWG), activating the C2
position for nucleophilic attack.

Experimental Protocol

Objective: Synthesis of 2-isopropoxy-3-nitropyridine from 2-chloro-3-nitropyridine.
Reagents:
e Substrate: 2-Chloro-3-nitropyridine (1.0 eq)

e Nucleophile: Isopropanol (1.2 eq)
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Base: Sodium Hydride (NaH, 60% dispersion, 1.5 eq) or Potassium tert-butoxide (KOtBu).

Solvent: Anhydrous THF or Toluene.

Step-by-Step Methodology:

Preparation of Alkoxide: In a flame-dried 3-neck flask under Nitrogen (N2), suspend NaH
(1.5 eq) in anhydrous THF at 0°C.

Addition: Dropwise add Isopropanol (1.2 eq) over 15 minutes. Allow the mixture to stir for 30
minutes at 0°C to generate sodium isopropoxide in situ.

Coupling: Dissolve 2-chloro-3-nitropyridine (1.0 eq) in minimal THF and add it dropwise to
the alkoxide solution.

o Critical Control Point: Maintain temperature <10°C during addition to prevent exothermic
runaway or bis-alkylation if other leaving groups are present.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2—4 hours.
Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.

Quench & Workup: Quench carefully with saturated NH4CI solution. Extract with EtOAc (3x).
[3] Wash combined organics with brine, dry over Na2S0O4, and concentrate in vacuo.

Purification: The crude yellow oil is typically purified via silica gel column chromatography
(Gradient: 0-20% EtOAc in Hexanes).

Mechanistic Visualization

The following diagram illustrates the SNAr mechanism and subsequent reduction pathway.

2-Chloro-3-nitropyridine
(CAS 5470-18-8)

2-Isopropoxy-3-nitropyridine
(Core Scaffold)

Reduction
(Fe/NH4CI or H2/Pd-C)
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Figure 1: Synthetic workflow from the parent chloropyridine to the amino-alkoxy precursor via
SNAr and Nitro Reduction.

Downstream Utility & Reactivity Profile

Once synthesized, the 2-isopropoxy-3-nitropyridine scaffold is rarely the end product. It serves
as a precursor to 2-isopropoxy-3-aminopyridine, a "privileged structure” in medicinal chemistry.

Nitro Reduction Protocols

The reduction of the nitro group must be controlled to avoid displacing the isopropoxy group
(which can occur under strongly acidic conditions).

o Method A (Chemoselective): Iron powder (Fe) + NH4Cl in EtOH/H20 at 70°C. This mild
method preserves the ether linkage and any halogen substituents (e.g., if starting from 6-
chloro-2-isopropoxy-3-nitropyridine).

e Method B (Catalytic Hydrogenation): H2 (1 atm), 10% Pd/C in MeOH.

o Note: If the molecule contains a Chlorine at C6, avoid Pd/C to prevent
hydrodehalogenation. Use Platinum on Carbon (Pt/C) or Raney Nickel instead.

Medicinal Chemistry Applications

The 2-isopropoxy motif is strategically employed in drug design for two reasons:

 Lipophilic Filling: The isopropy! group fills hydrophobic pockets (e.g., the ATP-binding site of
kinases) more effectively than a methoxy group.

o Metabolic Stability: Secondary ethers are generally more resistant to O-dealkylation by
cytochrome P450 enzymes compared to primary ethers.

Key Therapeutic Classes:

o ALK/ROSL1 Inhibitors: Pyridine-based scaffolds are central to next-generation anaplastic
lymphoma kinase (ALK) inhibitors.
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o P2X3 Antagonists: Used in the treatment of chronic cough and pain, often utilizing di-
substituted pyridines.

Safety & Handling

¢ Energetic Potential: While 3-nitropyridines are generally stable, they are nitroaromatics. Do
not subject the crude reaction mixture to temperatures >150°C during distillation.

o Skin Sensitization: Pyridine derivatives are known skin irritants and potential sensitizers. All
handling should occur in a fume hood with nitrile gloves.

o Storage: Store under inert atmosphere (Argon) at 2—-8°C. The isopropoxy group is stable, but
the pyridine nitrogen can oxidize to the N-oxide if exposed to air/light over prolonged periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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